Cas no 3153-44-4 (3-(4-Methoxybenzoyl)propionic Acid)

• Product Name: 3-(4-Methoxybenzoyl)propionic Acid
• CAS No: 3153-44-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00002795
• CID: 43870
• PubChem ID: 24896612
• Update Time: 2025-11-02

3-(4-Methoxybenzoyl)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)-4-oxobutanoic acid
• 3-(4-Methoxybenzoyl)propionic acid
• 3-(4-METHOXYBENZOYL)propanoic acid
• 3-(4-Methoxybenzoyl)-propionic acid
• 3-(p-methoxybenzoyl)-propionic acid
• 4-(4-Methoxyphenyl)-4-oxobutyric Acid
• 4-Oxo-4-(4-methoxyphenyl)butanoic acid
• 4-p-methoxyphenyl-4-oxobutyric acid
• Z285137194
• 3153-44-4
• Oprea1_054996
• CHEMBL1501712
• Benzenebutanoic acid, 4-methoxy-g-oxo-
• CCG-50522
• Benzenebutanoic acid, 4-methoxy-gamma-oxo-
• SMR000097616
• 3-(4-Methoxybenzoyl)propionic acid, 97%
• HMS2258F03
• AS-17362
• MLS000120774
• InChI=1/C11H12O4/c1-15-9-4-2-8(3-5-9)10(12)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14
• 3-p-anisoylpropionic acid
• 4-(4-Methoxyphenyl)-4-oxobutanoic acid #
• SN7GHW7M6E
• AKOS000148572
• .beta.-(p-Methoxybenzoyl)propionic acid
• 3-(4-methoxylbenzoyl)propionic acid
• SY031613
• M1383
• MFCD00002795
• J-513534
• Benzenebutanoic acid, 4-methoxy-.gamma.-oxo-
• 3-(P-METHOXYBENZOYL)PROPIONIC ACID
• EN300-60118
• FT-0613683
• EINECS 221-593-4
• HMS547D01
• NSC12472
• beta-(4-Methoxybenzoyl)propionic acid
• Propionic acid, 3-p-anisoyl-
• AI3-07210
• SCHEMBL503582
• 4-(4-Methoxy-phenyl)-4-oxo-butyric acid
• S10173
• SR-01000623509-2
• AB00273
• Maybridge1_002003
• BB 0218541
• J-018454
• DTXSID50185432
• NSC-12472
• NSC 12472
• 3-(p-Methoxybenzoyl)propanoic acid
• 4-methoxy-gamma-oxobenzenebutanoic acid
• NS00029125
• CS-W015225
• 4-(4-methoxyphenyl)-4-oxo-butanoic acid
• 4-(4-methoxyphenyl)-4-oxo-butyric acid
• ALBB-035101
• STK202166
• DB-048063
• DTXCID60107923
• MBPA cpd
• 221-593-4
• 3-(4-Methoxybenzoyl)propionic Acid

• MDL： MFCD00002795
• Inchi： 1S/C11H12O4/c1-15-9-4-2-8(3-5-9)10(12)6-7-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： OMTDIBZSUZNVJK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CCC(=O)O)=O
• BRN： 785074

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.2252 (rough estimate)
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 419.5℃at 760 mmHg
• Flash Point: 167.5 ºC
• Refractive Index: 1.5020 (estimate)
• PSA: 63.60000
• LogP: 1.74270
• Solubility: Not available

3-(4-Methoxybenzoyl)propionic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 3-(4-Methoxybenzoyl)propionic Acid

3-(4-Methoxybenzoyl)propionic Acid (CAS 3153-44-4): A Comprehensive Guide to Properties and Applications

3-(4-Methoxybenzoyl)propionic Acid (CAS 3153-44-4), also known as 4-Methoxybenzoylpropionic acid or p-Methoxybenzoylpropionic acid, is an important organic compound with significant applications in pharmaceutical synthesis and specialty chemicals. This white to off-white crystalline powder has gained attention in recent years due to its versatile chemical properties and role as a key intermediate in various industrial processes.

The molecular formula of 3-(4-Methoxybenzoyl)propionic Acid is C11H12O4, with a molecular weight of 208.21 g/mol. Its chemical structure features both a methoxybenzoyl group and a propionic acid moiety, which contribute to its unique reactivity and solubility characteristics. The compound typically melts between 98-102°C and shows good solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), while being less soluble in water.

In pharmaceutical applications, 3-(4-Methoxybenzoyl)propionic Acid CAS 3153-44-4 serves as a crucial building block for the synthesis of various active pharmaceutical ingredients (APIs). Recent studies highlight its use in developing novel anti-inflammatory compounds and potential therapeutic agents. Researchers are particularly interested in its structural features that allow for easy modification, making it valuable in drug discovery programs focused on metabolic disorders and neurological conditions.

The compound's methoxybenzoyl component contributes to its stability and electronic properties, which are essential for many synthetic transformations. Current market trends show growing demand for high purity 3-(4-Methoxybenzoyl)propionic Acid, especially from contract research organizations and specialty chemical manufacturers. Quality specifications typically require purity levels ≥98% (HPLC), with strict control over residual solvents and related substances.

From a synthetic chemistry perspective, 3153-44-4 offers several advantages. Its carboxyl group enables easy formation of esters and amides, while the aromatic ring allows for various electrophilic substitution reactions. These characteristics make it valuable for creating diverse molecular architectures in medicinal chemistry and materials science. Recent patents demonstrate its utility in developing advanced polymer materials with specific optical properties.

Environmental and safety considerations for 3-(4-Methoxybenzoyl)propionic Acid follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers, with most suppliers offering stability data showing good shelf life under appropriate conditions.

Analytical characterization of 3-(4-Methoxybenzoyl)propionic Acid typically involves techniques such as HPLC for purity assessment, NMR (1H and 13C) for structural confirmation, and mass spectrometry for molecular weight verification. Current good manufacturing practice (cGMP) standards apply when the compound is used in pharmaceutical applications, requiring comprehensive documentation of synthesis pathways and quality control measures.

The global market for 4-Methoxybenzoylpropionic acid has shown steady growth, driven by increasing R&D investment in pharmaceutical and specialty chemical sectors. Major producers are located in North America, Europe, and Asia, with supply chains adapting to meet the needs of diverse industrial applications. Recent innovations in green chemistry have led to improved synthetic routes for CAS 3153-44-4, reducing environmental impact while maintaining high yields and purity.

Researchers frequently search for information about 3-(4-Methoxybenzoyl)propionic Acid solubility, 3153-44-4 synthesis method, and p-Methoxybenzoylpropionic acid applications, reflecting the compound's importance in various scientific fields. The development of more efficient purification techniques and scalable production methods remains an active area of investigation, with recent publications highlighting novel crystallization approaches.

In material science applications, 3-(4-Methoxybenzoyl)propionic Acid derivatives have shown promise in creating advanced functional materials. The compound's ability to form stable complexes with various metal ions has been explored for catalytic systems and sensor development. These applications benefit from the molecule's balanced hydrophilic-lipophilic properties and thermal stability.

Quality control protocols for 3153-44-4 typically include tests for appearance, melting point, assay purity, residual solvents, heavy metals, and related substances. Analytical method development continues to evolve, with recent advances enabling more precise quantification of impurities at lower levels. This is particularly important for pharmaceutical applications where strict regulatory requirements apply.

The future outlook for 3-(4-Methoxybenzoyl)propionic Acid appears positive, with expanding applications in both established and emerging technologies. Ongoing research into its biological activity and material properties may uncover new uses in areas such as renewable energy technologies and advanced drug delivery systems. As synthetic methodologies improve and demand grows for specialized intermediates, CAS 3153-44-4 is likely to maintain its position as a valuable compound in chemical research and industrial applications.